Cas no 103688-00-2 (2H-Pyrazolo[4,3-c]quinoline-2-ethanol,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-)

• Product name: 2H-Pyrazolo[4,3-c]quinoline-2-ethanol,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-
• CAS No: 103688-00-2
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 221759
• PubChem ID: 13573250

2H-Pyrazolo[4,3-c]quinoline-2-ethanol,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]quinoline-2-ethanol,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-
• 2-[5-(4-methylphenyl)sulfonyl-4H-pyrazolo[4,3-c]quinolin-2-yl]ethanol
• 4,6-Dihydro-5-((4-methylphenyl)sulfonyl)-2H-pyrazolo(4,3-c)quinoline-2-ethanol
• DTXSID50146003
• 2H-Pyrazolo(4,3-c)quinoline-2-ethanol, 4,6-dihydro-5-((4-methylphenyl)sulfonyl)-
• 103688-00-2
• BRN 5619905

• Inchi： InChI=1S/C19H19N3O3S/c1-14-6-8-16(9-7-14)26(24,25)22-13-15-12-21(10-11-23)20-19(15)17-4-2-3-5-18(17)22/h2-9,12,23H,10-11,13H2,1H3
• InChI Key： GBTBVBCXEBEUDB-UHFFFAOYSA-N
• SMILES： OCCN1C=C2C(C3=CC=CC=C3N(S(C3C=CC(C)=CC=3)(=O)=O)C2)=N1

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.8Ų